![molecular formula C16H24N2O3 B5780330 N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide](/img/structure/B5780330.png)
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide
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Overview
Description
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine A3 receptor agonists. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide exerts its effects by binding to and activating the adenosine A3 receptor. This receptor is expressed in various tissues and plays a role in regulating inflammation, cell proliferation, and apoptosis. Activation of the adenosine A3 receptor by this compound leads to a cascade of cellular events that ultimately result in the observed effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorders, this compound has been shown to improve cognitive function and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied, and its effects are well-characterized. However, this compound also has some limitations. It is a relatively new compound, and its long-term effects are not well-known. Additionally, its effects may vary depending on the cell type and disease model used in the experiments.
Future Directions
There are several future directions for research on N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide. One area of research is the development of more potent and selective adenosine A3 receptor agonists. Another area of research is the investigation of the long-term effects of this compound on various diseases. Additionally, this compound could be studied in combination with other drugs to determine its potential synergistic effects. Finally, this compound could be studied in clinical trials to determine its potential therapeutic applications in humans.
Synthesis Methods
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide can be synthesized using several methods, including the reaction of 4-(isobutyrylamino)-3-methoxybenzoic acid with 3-methylbutanoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-[4-(isobutyrylamino)-3-methoxyphenyl]-3-methylbutanamide has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. In cancer, this compound has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. Inflammation is a common feature of many diseases, and this compound has been shown to have anti-inflammatory effects in various animal models of inflammation. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c1-10(2)8-15(19)17-12-6-7-13(14(9-12)21-5)18-16(20)11(3)4/h6-7,9-11H,8H2,1-5H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRRPWPDAYAHOEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=CC(=C(C=C1)NC(=O)C(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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